(Z)-FeCP-oxindole
(Z)-FeCP-oxindole
Selective inhibitor of human vascular endothelial cell growth factor receptor 2 (VEGFR-2) (IC50 = 220 nM). Displays anticancer activity (IC50< 1 μM against B16 murine melanoma lines). Does not significantly inhibit VEGFR1 or PDGFRa or b at a concentration of 10μM.
Brand Name:
Vulcanchem
CAS No.:
1137967-28-2
VCID:
VC0004768
InChI:
InChI=1S/C14H11NO.C5H5.Fe/c16-14-12(9-10-5-1-2-6-10)11-7-3-4-8-13(11)15-14;1-2-4-5-3-1;/h1-9,15-16H;1-5H;/q;-1;+2/p-1
SMILES:
[CH-]1C=CC=C1.C1=CC=C2C(=C1)C(=C(N2)[O-])C=C3C=CC=C3.[Fe+2]
Molecular Formula:
C19H15FeNO
Molecular Weight:
329.18
(Z)-FeCP-oxindole
CAS No.: 1137967-28-2
Inhibitors
VCID: VC0004768
Molecular Formula: C19H15FeNO
Molecular Weight: 329.18
| CAS No. | 1137967-28-2 |
|---|---|
| Product Name | (Z)-FeCP-oxindole |
| Molecular Formula | C19H15FeNO |
| Molecular Weight | 329.18 |
| IUPAC Name | cyclopenta-1,3-diene;3-(cyclopenta-2,4-dien-1-ylidenemethyl)-1H-indol-2-olate;iron(2+) |
| Standard InChI | InChI=1S/C14H11NO.C5H5.Fe/c16-14-12(9-10-5-1-2-6-10)11-7-3-4-8-13(11)15-14;1-2-4-5-3-1;/h1-9,15-16H;1-5H;/q;-1;+2/p-1 |
| Standard InChIKey | MTGBTDOTYGXLBK-UHFFFAOYSA-M |
| SMILES | [CH-]1C=CC=C1.C1=CC=C2C(=C1)C(=C(N2)[O-])C=C3C=CC=C3.[Fe+2] |
| Description | Selective inhibitor of human vascular endothelial cell growth factor receptor 2 (VEGFR-2) (IC50 = 220 nM). Displays anticancer activity (IC50< 1 μM against B16 murine melanoma lines). Does not significantly inhibit VEGFR1 or PDGFRa or b at a concentration of 10μM. |
| Synonyms | (Z)-3-Ferrocenylmethylidene-1,3-dihydro-2H-indol-2-one |
| PubChem Compound | 90488891 |
| Last Modified | Nov 11 2021 |
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